4-(4-methylbenzylidene)-2-(methylthio)-1,3-thiazol-5(4H)-one

• IUPAC Name: (4Z)-4-[(4-methylphenyl)methylidene]-2-methylsulfanyl-1,3-thiazol-5-one
• InChI: InChI=1S/C12H11NOS2/c1-8-3-5-9(6-4-8)7-10-11(14)16-12(13-10)15-2/h3-7H,1-2H3/b10-7-
• InChI Key: RZOIKOBXXSZKQT-YFHOEESVSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C=C2C(=O)SC(=N2)SC
• Isomeric SMILES: CC1=CC=C(C=C1)/C=C\2/C(=O)SC(=N2)SC
• Molecular Formula: C12H11NOS2
• Molecular Weight: 249.4 g/mol

Description

4-(4-methylbenzylidene)-2-(methylthio)-1,3-thiazol-5(4H)-one, commonly known as MMB, is a synthetic compound that has gained significant attention in recent years due to its potential applications in scientific research. MMB is a thiazolone derivative that has been found to exhibit various biochemical and physiological effects, making it a promising candidate for use in laboratory experiments.

Mechanism of Action

The exact mechanism of action of MMB is not fully understood, but it is believed to act through the inhibition of various enzymes and signaling pathways involved in inflammation and cancer progression. MMB has been shown to inhibit the activity of COX-2, an enzyme involved in the production of inflammatory mediators, and to induce apoptosis in cancer cells.
Biochemical and Physiological Effects:
MMB has been found to exhibit various biochemical and physiological effects, including the inhibition of COX-2 activity, the induction of apoptosis in cancer cells, and the suppression of tumor growth in animal models. Additionally, MMB has been shown to exhibit antioxidant properties and to protect against oxidative stress-induced damage.

Advantages and Limitations for Lab Experiments

One advantage of using MMB in laboratory experiments is its ability to exhibit multiple biological activities, making it a versatile compound for use in a range of research areas. However, one limitation is that the exact mechanism of action of MMB is not fully understood, which may limit its use in certain types of research.

Future Directions

There are several potential future directions for research involving MMB. One area of interest is the development of MMB-based drugs for the treatment of inflammatory diseases and cancer. Additionally, further research is needed to fully understand the mechanism of action of MMB and to identify potential targets for drug development. Finally, the use of MMB in combination with other compounds may offer new therapeutic approaches for the treatment of various diseases.

Synthesis Methods

MMB can be synthesized through a multi-step process that involves the condensation of 4-methylbenzaldehyde and 2-aminothiophenol, followed by the addition of methyl iodide. The resulting compound is then subjected to a series of purification steps to obtain pure MMB.

Scientific Research Applications

MMB has been found to exhibit a range of biological activities, including anti-inflammatory, antioxidant, and anticancer properties. These properties make it a promising candidate for use in scientific research aimed at developing new drugs and therapies.